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Compound of Interest

Compound Name: SRT3657

Cat. No.: B11934928 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like SRT3657 are paramount to ensuring laboratory

safety and environmental protection. While a specific Safety Data Sheet (SDS) for SRT3657 is

not publicly available, this guide provides essential procedures for its proper disposal based on

general principles of chemical waste management.

SRT3657 is a brain-permeable activator of SIRT1, a class of proteins involved in cellular

regulation, and it holds potential neuroprotective effects.[1] As with any research chemical,

understanding its properties is the first step toward safe handling and disposal.

Chemical Properties of SRT3657

Molecular Formula C40H54N8O6S

Molecular Weight 774.97 g/mol

CAS Number 1383551-17-4

Predicted Relative Density 1.27 g/cm³

Storage (Powder) -20°C for 3 years

Storage (In solvent) -80°C for 1 year

Data sourced from TargetMol[1]
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Immediate Safety and Handling Precautions
Before proceeding with disposal, it is crucial to adhere to standard laboratory safety protocols.

This includes wearing appropriate personal protective equipment (PPE) such as safety glasses

with side shields, chemical-resistant gloves (e.g., nitrile gloves), and a lab coat.[2] Work should

be conducted in a well-ventilated area, such as a chemical fume hood, to minimize inhalation

exposure.[2]

In case of exposure:

Eyes: Immediately flush with copious amounts of water for at least 15 minutes, removing

contact lenses if present and easy to do so.[2][3] Seek medical attention if irritation persists.

[2][3]

Skin: Wash the affected area thoroughly with soap and water.[2] Remove contaminated

clothing.[3]

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[2]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Step-by-Step Disposal Procedure for SRT3657
The following procedure is a general guideline for the disposal of SRT3657 and its

contaminated materials. Always consult your institution's Environmental Health and Safety

(EHS) department for specific protocols.

Waste Identification and Segregation:

All materials contaminated with SRT3657, including unused product, solutions,

contaminated labware (e.g., pipette tips, tubes), and PPE, must be treated as hazardous

waste.[4]

Segregate SRT3657 waste from other incompatible chemical waste streams to prevent

hazardous reactions.

Containerization:
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Use a dedicated, leak-proof, and chemically compatible waste container.[4] The container

must be in good condition with a secure lid.

Label the container clearly with the words "Hazardous Waste" and the full chemical name

"SRT3657".[4] Do not use abbreviations.[4]

Waste Accumulation:

Store the hazardous waste container in a designated, well-ventilated, and secure area,

away from heat sources and incompatible materials.[2]

Keep the waste container closed except when adding waste.[4]

Disposal Request:

Once the waste container is nearly full (typically around 75-80%), contact your institution's

EHS department to schedule a pickup. Do not overfill containers.

Provide all necessary information about the waste to the EHS personnel.

Decontamination of Empty Containers:

Empty SRT3657 containers should be triple-rinsed with a suitable solvent capable of

dissolving the compound.[4]

The rinsate from this process must be collected and disposed of as hazardous waste.[4]

After triple-rinsing, the container can typically be disposed of as regular trash, but confirm

this with your institutional guidelines.[4]

Disposal Workflow
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Step 1: Identification & Segregation

Step 2: Containerization

Step 3: Accumulation

Step 4: Disposal Request

Step 5: Decontamination
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Caption: Workflow for the proper disposal of SRT3657.
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Experimental Protocols
Detailed experimental protocols for SRT3657 are not readily available in the public domain. As

an investigational compound, specific methodologies would be proprietary to the developing

and researching institutions. For in vivo studies, a formulation example involves dissolving

SRT3657 in a vehicle such as 5% DMSO, 30% PEG300, 5% Tween 80, and 60%

Saline/PBS/ddH2O.[1] Any unused formulation should be disposed of as hazardous waste

following the procedures outlined above.

By adhering to these general yet crucial safety and disposal procedures, laboratories can

continue their vital research with compounds like SRT3657 while maintaining a safe and

compliant environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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